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Compound of Interest

Compound Name: 2,8-Dibromochrysene

CAS No.: 50637-63-3

Cat. No.: B1608521

Get Quote

Introduction
Chrysene and its derivatives, a class of polycyclic aromatic hydrocarbons (PAHs), are of

significant interest to researchers in materials science and medicinal chemistry due to their

unique photophysical and electronic properties, as well as their presence in various biologically

active molecules. Specifically, the introduction of aryl substituents at the 2 and 8 positions of

the chrysene core can dramatically modulate these properties, leading to novel materials for

organic electronics and potential new therapeutic agents. This guide provides a detailed, step-

by-step protocol for the synthesis of 2,8-diarylchrysenes, focusing on a robust and widely

applicable synthetic strategy: a double Suzuki-Miyaura cross-coupling reaction. This document

is intended for researchers, scientists, and drug development professionals with a foundational

knowledge of organic synthesis.

The core of this synthetic approach relies on the preparation of a key intermediate, 2,8-
dibromochrysene, followed by a palladium-catalyzed cross-coupling with the desired

arylboronic acids. The causality behind the experimental choices, from the regioselective

bromination of chrysene to the specific conditions of the Suzuki-Miyaura coupling, will be
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thoroughly explained to ensure both reproducibility and a deeper understanding of the

underlying chemical principles.

Synthetic Strategy Overview
The overall synthetic route to 2,8-diarylchrysenes can be visualized as a two-step process. The

first critical step is the regioselective dibromination of chrysene to produce the 2,8-
dibromochrysene precursor. The second step involves the palladium-catalyzed double

Suzuki-Miyaura cross-coupling of this dibrominated intermediate with two equivalents of an

appropriate arylboronic acid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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